Cas no 1026613-79-5 (Tert-Butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate)

Tert-Butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate is a specialized carbamate-protected amine compound featuring a cyclopropyl backbone with a methylamino substituent. Its structural design offers stability and controlled reactivity, making it valuable in synthetic organic chemistry, particularly in peptide and medicinal chemistry applications. The tert-butyloxycarbonyl (Boc) protecting group ensures selective deprotection under mild acidic conditions, facilitating its use in multi-step syntheses. The cyclopropyl ring enhances conformational rigidity, which can influence molecular interactions in drug discovery. This compound is suitable for applications requiring precise functional group manipulation, such as the synthesis of bioactive molecules or heterocyclic frameworks. Its well-defined reactivity profile supports efficient and reproducible synthetic pathways.
Tert-Butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate structure
1026613-79-5 structure
Product Name:Tert-Butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate
CAS No:1026613-79-5
MF:C10H20N2O2
MW:200.278002738953
CID:2193711
Update Time:2025-05-22

Tert-Butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl (1-((methylamino)methyl)cyclopropyl)carbamate
    • tert-Butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate
    • tert-butylN-{1-[(methylamino)methyl]cyclopropyl}carbamate
    • Tert-Butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate
    • Inchi: 1S/C10H20N2O2/c1-9(2,3)14-8(13)12-10(5-6-10)7-11-4/h11H,5-7H2,1-4H3,(H,12,13)
    • InChI Key: WMJPISFSIKAZTP-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1(CNC)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 217
  • Topological Polar Surface Area: 50.4

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Additional information on Tert-Butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate

Tert-Butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate: A Comprehensive Overview

Tert-butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate, also known by its CAS number 1026613-79-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials, particularly in the context of polymer chemistry and drug delivery systems.

The molecular structure of tert-butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate is characterized by a cyclopropane ring, which is a three-membered carbon ring known for its high ring strain and reactivity. This feature makes it a valuable component in the synthesis of complex organic molecules. The compound's structure also includes a tert-butyl group, which contributes to its stability and solubility properties.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its reactivity under various conditions. Scientists have explored its potential as a building block in the construction of bioactive molecules, such as those used in pharmaceuticals. The ability to modify the cyclopropane ring and the tert-butyl group provides chemists with a versatile platform for designing new compounds with tailored functionalities.

In terms of applications, tert-butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate has shown promise in the field of polymer chemistry. Its unique properties make it a candidate for use in the development of high-performance polymers, which are essential for applications ranging from electronics to biomedical devices. Additionally, its role in drug delivery systems has been explored, with researchers investigating its ability to enhance the bioavailability of therapeutic agents.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, the ecological impact of tert-butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate has been a topic of interest. Studies have examined its biodegradability and potential toxicity to aquatic organisms. While preliminary findings suggest that it is not highly toxic, further research is needed to fully understand its environmental footprint and ensure sustainable practices in its production and use.

In conclusion, tert-butyl N-{1-[(methylamino)methyl]cyclopropyl}carbamate (CAS No. 1026613-79-5) is a compound with diverse applications and significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important tool for future innovations in chemistry and materials science.

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